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Abstract

Dibutylamine, with the CAS registry number 111-92-2, is a secondary aliphatic amine that
serves as a versatile chemical intermediate in a wide array of industrial applications. This
document provides an in-depth technical overview of dibutylamine, encompassing its
physicochemical properties, spectroscopic data, safety and toxicological information, and key
applications. Detailed summaries of quantitative data are presented in tabular format for ease
of reference. Furthermore, this guide includes generalized experimental workflows and
conceptual diagrams to illustrate its synthesis, analysis, and primary mechanisms of action in
major applications.

Chemical and Physical Properties

Dibutylamine is a colorless to pale yellow liquid characterized by a distinct amine or fishy odor.
[1][2] It is a flammable and corrosive compound.[3] Key physicochemical data are summarized
in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)
CAS Number 111-92-2 [2]
Molecular Formula CsH1oN [1]
Molecular Weight 129.24 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Odor Amine-like, fishy, ammoniacal [1][2]
Melting Point -62 °C t0 -61.9 °C [1112]
Boiling Point 159 - 161 °C [1]
Density 0.767 g/mL at 25 °C [1]
Vapor Pressure 1.9-23hPaat20°C [1114]
Flash Point 39-47°C [1]
Autoignition Temperature 260 °C [1]
Solubility in Water 3.8-4.7 g/lL at 20-25 °C [1112]
Refractive Index (n20/D) 1.417 [1]

Table 2: Spectroscopic Data

Spectroscopic Method Key Features and References

Spectra available, showing distinct signals for

1H NMR protons on the butyl chains and the amine
group.[5][6]
Spectra available for structural confirmation.[7]
13C NMR
[8][9][10]
FTIR Characteristic peaks for N-H and C-N stretching

are observable.[11][12][13][14][15]

Mass spectra are available for identification and

Mass Spectrometry (MS
P y (MS) fragmentation analysis.[16][17][18][19][20]
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Synthesis and Analysis
Synthesis

Dibutylamine is primarily synthesized through two main industrial methods.[1][21] The first
method involves the reaction of butanol with ammonia at high temperatures (300-500°C) and
pressure, using a catalyst such as alumina or silica.[1][21] The second method is a reductive
amination where butanol, ammonia, and hydrogen are passed over a dehydrogenation
catalyst.[1][21] In both processes, the resulting mixture of primary, secondary, and tertiary
amines is separated by continuous distillation and extraction to yield pure dibutylamine.[1]
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Generalized Synthesis Workflow
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Caption: Generalized workflow for the industrial synthesis of dibutylamine.

Analytical Methods

© 2025 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b089481?utm_src=pdf-body-img
https://www.benchchem.com/product/b089481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The determination and quantification of dibutylamine can be achieved through various
analytical techniques. A common method is gas chromatography (GC) coupled with a flame
ionization detector (FID) or a nitrogen-specific detector for enhanced sensitivity.[3][22][23] For
sample preparation from complex matrices, such as food products, an extraction and clean-up
procedure is typically required.[22]

Generalized Analytical Workflow (GC)

Sample containing Dibutylamine

i

Acidic Extraction

i

Centrifugation

i

Basification

i

Solvent Extraction
(e.g., Isopropyl Alcohol)

Gas Chromatography (GC)

- FID or Nitrogen Detector

Quantification
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Caption: Generalized workflow for the analysis of dibutylamine by GC.[22]

Key Applications

Dibutylamine's utility stems from its reactivity as a secondary amine, making it a crucial
intermediate in the synthesis of a variety of products across different industries.

Corrosion Inhibition

Dibutylamine and its derivatives are effective corrosion inhibitors, particularly for ferrous
metals in acidic environments.[2][24][25][26][27] The mechanism of inhibition involves the
adsorption of the amine onto the metal surface, forming a protective barrier that hinders the
electrochemical reactions responsible for corrosion.[25][28] This adsorption can occur through
both physisorption (electrostatic attraction of the protonated amine to the charged metal
surface) and chemisorption (coordination of the nitrogen's lone pair electrons with the metal's
d-orbitals).[25]
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Corrosion Inhibition Mechanism
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Caption: Conceptual diagram of dibutylamine's corrosion inhibition mechanism.[25][28]

Rubber Vulcanization
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In the rubber industry, dibutylamine is a precursor for the synthesis of vulcanization
accelerators, such as dithiocarbamates (e.g., zinc dibutyldithiocarbamate).[24][29][30] These
accelerators play a critical role in the vulcanization process, which involves cross-linking
polymer chains in natural and synthetic rubbers with sulfur.[29][31] The use of these
accelerators speeds up the vulcanization reaction, allowing for more efficient production and
improved physical properties of the final rubber product, such as enhanced strength, elasticity,
and durability.[29][30][31][32]
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Role in Rubber Vulcanization
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Caption: Role of dibutylamine as a precursor for rubber vulcanization accelerators.[29][30]

Other Applications
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Dibutylamine also serves as an intermediate in the manufacturing of:

Emulsifiers: Used to stabilize mixtures in products like paints and coatings.[2][24][29]
o Flotation Agents: Employed in the mining industry for the separation of minerals.[2][29]
o Pesticides and Insecticides: A building block for various agrochemical formulations.[29]

e Pharmaceuticals and Dyes: Used in the synthesis of certain active pharmaceutical
ingredients (APIs) and colorants.[29]

e Polyurethane Production: Utilized in a titration method to determine the isocyanate group
content in polyurethanes.[33]

Safety and Toxicology

Dibutylamine is a hazardous substance and must be handled with appropriate safety
precautions. It is flammable and its vapors can form explosive mixtures with air.[1] It is harmful
if swallowed, toxic in contact with skin, and fatal if inhaled.[34] Dibutylamine is also corrosive
and can cause severe skin burns and eye damage.[3][34]

ble 3: Toxicological

Parameter Species Route Value Reference(s)
LDso Rat Oral 189 - 550 mg/kg [34]
LDso Rabbit Dermal 768 - 770 mg/kg [34]
LCso Rat Inhalation >2mg/L (1 h) [34]

When handling dibutylamine, it is imperative to use personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles or a face shield, and respiratory protection,
especially when working in poorly ventilated areas.[3]

Conclusion

Dibutylamine (CAS No. 111-92-2) is a commercially significant secondary amine with a broad
range of applications, primarily as a chemical intermediate. Its roles in corrosion inhibition and
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the production of rubber vulcanization accelerators are particularly noteworthy. A thorough
understanding of its physicochemical properties, synthesis, and safe handling procedures is
essential for its use in research and industrial settings. The data and diagrams presented in this
guide offer a comprehensive technical resource for professionals working with this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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